Cas no 428467-92-9 (1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 428467-92-9
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 326849
• PubChem ID: 882932
• Update Time: 2025-06-08

1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1-(3-chlorophenyl)-2,5-dimethyl-
• 1-(3-CHLORO-PHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBALDEHYDE
• 1-(3-chlorophenyl)-2,5-dimethylpyrrole-3-carbaldehyde
• 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
• DTXSID40358254
• SB62885
• SR-01000235042-1
• BB 0217854
• AKOS000113281
• Z56886456
• EN300-04501
• AB00108230-01
• 428467-92-9
• SR-01000235042

• Inchi： 1S/C13H12ClNO/c1-9-6-11(8-16)10(2)15(9)13-5-3-4-12(14)7-13/h3-8H,1-2H3
• InChI Key： OHUJFCXYVKQJKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C)=CC(C=O)=C1C

Computed Properties

• Exact Mass: 233.061
• Monoisotopic Mass: 233.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 377.7°C at 760 mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 428467-92-9)

1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 428467-92-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrrole core and aldehyde functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring a 3-chlorophenyl substituent, enhances its reactivity and potential applications in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a building block for anticancer agents and anti-inflammatory drugs. The compound's aldehyde group allows for further functionalization, making it a valuable tool in combinatorial chemistry and high-throughput screening.

The synthesis of 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and pyrrole ring formation. These methods are well-documented in the literature, ensuring reproducibility for industrial and academic laboratories. The compound's purity and stability are critical factors, often verified using advanced analytical techniques such as HPLC and NMR spectroscopy.

From an environmental and sustainability perspective, the production of 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde aligns with the growing emphasis on green chemistry. Innovations in catalytic processes and solvent-free reactions have reduced the ecological footprint of its synthesis. This aligns with the broader trend of minimizing hazardous waste in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde has potential applications in material science. Its conjugated system and electron-rich pyrrole ring make it a candidate for developing organic semiconductors and photovoltaic materials. These applications are particularly relevant in the context of renewable energy solutions, a hot topic in both academic and industrial research.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde is essential. Computational chemistry tools, such as molecular docking and QSAR modeling, are often employed to predict its interactions with biological targets. These methodologies are frequently searched by scientists aiming to optimize the compound's efficacy in drug design.

In summary, 1-(3-Chlorophenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 428467-92-9) represents a multifaceted compound with broad applications in medicinal chemistry, material science, and sustainable synthesis. Its unique structural features and reactivity profile continue to inspire innovative research, addressing some of the most pressing challenges in modern science.